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Compound of Interest

Compound Name: Dregeoside Da1

Cat. No.: B12317013 Get Quote

Dregeoside Da1: A Technical Overview for
Researchers
CAS Number: 98665-65-7 Molecular Formula: C42H70O15

This document provides a comprehensive technical guide on Dregeoside Da1, a steroidal

glycoside isolated from the plant Dregea volubilis. This guide is intended for researchers,

scientists, and professionals in drug development, offering a consolidated resource on its

chemical properties, biological activities, and experimental data.

Chemical and Physical Data
Dregeoside Da1 is a complex natural product with a significant molecular weight. The

fundamental physicochemical properties are summarized below for easy reference.
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Property Value Source

CAS Number 98665-65-7 [1][2]

Molecular Formula C42H70O15 [1][2]

Molecular Weight 815.0 g/mol [1]

Physical Description Powder [1]

Solubility
DMSO, Pyridine, Methanol,

Ethanol
[1]

Biological Activity and Mechanism of Action
While research on Dregeoside Da1 is still emerging, preliminary studies and data on related

compounds from Dregea volubilis indicate potential therapeutic applications, particularly in the

realm of oncology.

Antitumor and Cytotoxic Effects
Extracts from Dregea volubilis, the natural source of Dregeoside Da1, have demonstrated

notable antitumor properties. Methanol extracts of the leaves and petroleum ether extracts of

the fruits have shown efficacy against Ehrlich ascites carcinoma (EAC) in murine models.[3]

The antitumor activity is associated with a reduction in tumor volume and viable tumor cell

count, alongside the restoration of normal hematological profiles.[3] Furthermore, these

extracts have been observed to enhance antioxidant enzyme activity, suggesting a mechanism

that may involve the mitigation of oxidative stress.[3]

More specifically, a study involving the isolation of Dregeoside Da1 alongside other pregnane

glycosides from Dregea volubilis evaluated their cytotoxic activities. While the study did not

single out the individual IC50 value for Dregeoside Da1, it reported a range of IC50 values

between 11.72 and 20.30 μM for the group of isolated compounds, indicating a potential for

cytotoxic activity.[4]

It is important to note that other glycosides isolated from Dregea volubilis, such as dregeoside

Ap1 and dregeoside A01, have exhibited activity against melanoma B-16.[4]
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Further research is required to fully elucidate the specific mechanism of action of Dregeoside
Da1. The current data suggests that its antitumor potential may be linked to direct cytotoxicity

against cancer cells and modulation of the cellular antioxidant response.

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and advancement of

scientific findings. Below are generalized protocols based on the available literature for key

experiments related to the study of Dregeoside Da1 and similar compounds.

In Vitro Cytotoxicity Assay (MTT Assay)
This protocol provides a general framework for assessing the cytotoxic effects of a compound

on cancer cell lines.

Cell Culture:

Culture a suitable cancer cell line (e.g., Ehrlich ascites carcinoma cells) in appropriate

medium supplemented with fetal bovine serum and antibiotics.

Maintain the cells in a humidified incubator at 37°C with 5% CO2.

Cell Seeding:

Harvest cells and perform a cell count using a hemocytometer or automated cell counter.

Seed the cells into 96-well plates at a predetermined density and allow them to adhere

overnight.

Compound Treatment:

Prepare a stock solution of Dregeoside Da1 in a suitable solvent (e.g., DMSO).

Prepare serial dilutions of the compound in the cell culture medium.

Replace the medium in the wells with the medium containing different concentrations of

Dregeoside Da1. Include a vehicle control (medium with the solvent) and a positive

control.
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Incubation:

Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

MTT Assay:

Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each

well and incubate for 2-4 hours to allow the formation of formazan crystals.

Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO or a

specialized reagent).

Data Analysis:

Measure the absorbance of the wells at a specific wavelength (typically around 570 nm)

using a microplate reader.

Calculate the percentage of cell viability for each concentration compared to the vehicle

control.

Determine the IC50 value (the concentration of the compound that inhibits 50% of cell

growth) using a dose-response curve.

Logical Workflow for Investigating Dregeoside Da1
The following diagram illustrates a logical workflow for the comprehensive investigation of

Dregeoside Da1, from initial isolation to the exploration of its therapeutic potential.
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A logical workflow for the investigation of Dregeoside Da1.
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Future Directions
The preliminary data on Dregeoside Da1 and related compounds from Dregea volubilis are

promising. Future research should focus on:

Determining the specific IC50 values of pure Dregeoside Da1 against a panel of human

cancer cell lines.

Elucidating the precise molecular mechanism of action, including the identification of its

direct cellular targets and the signaling pathways it modulates.

Conducting in vivo studies using purified Dregeoside Da1 to validate its antitumor efficacy

and assess its safety profile in animal models.

This technical guide serves as a foundational resource for researchers embarking on the

further investigation of Dregeoside Da1, a natural product with intriguing therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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